Cas no 105799-92-6 (Naphtho[2,1-b]thiophene-2-carboxylic acid, 4,5-dihydro-)

Naphtho[2,1-b]thiophene-2-carboxylic acid, 4,5-dihydro- structure
105799-92-6 structure
Product Name:Naphtho[2,1-b]thiophene-2-carboxylic acid, 4,5-dihydro-
CAS No:105799-92-6
MF:C13H10O2S
MW:230.282302379608
CID:1168179
Update Time:2024-07-26

Naphtho[2,1-b]thiophene-2-carboxylic acid, 4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,1-b]thiophene-2-carboxylic acid, 4,5-dihydro-
    • Inchi: 1S/C13H10O2S/c14-13(15)12-7-10-9-4-2-1-3-8(9)5-6-11(10)16-12/h1-4,7H,5-6H2,(H,14,15)
    • InChI Key: QYSPYXZYQRFHBK-UHFFFAOYSA-N
    • SMILES: C12CCC3=C(C=1C=C(C(O)=O)S2)C=CC=C3

Computed Properties

  • Exact Mass: 230.0402

Experimental Properties

  • Density: 1.370±0.06 g/cm3(Predicted)
  • Boiling Point: 450.2±33.0 °C(Predicted)
  • PSA: 37.3
  • pka: 3.76±0.20(Predicted)
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